Cas no 1543066-57-4 (1-(oxan-4-yl)cyclohexane-1-carboxylic acid)

1-(Oxan-4-yl)cyclohexane-1-carboxylic acid is a versatile cyclic carboxylic acid derivative featuring a tetrahydropyran (oxane) moiety fused to a cyclohexane ring. This compound is of interest in synthetic and medicinal chemistry due to its rigid, bicyclic structure, which can enhance binding affinity and metabolic stability in drug design. The presence of both the carboxylic acid and ether functionalities allows for further derivatization, making it a valuable intermediate for the development of pharmaceuticals, agrochemicals, and specialty materials. Its well-defined stereochemistry and synthetic accessibility contribute to its utility in stereoselective synthesis and structure-activity relationship studies.
1-(oxan-4-yl)cyclohexane-1-carboxylic acid structure
1543066-57-4 structure
Product Name:1-(oxan-4-yl)cyclohexane-1-carboxylic acid
CAS No:1543066-57-4
MF:C12H20O3
MW:212.285404205322
CID:5767751
PubChem ID:79425019
Update Time:2025-11-06

1-(oxan-4-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(Tetrahydro-2h-pyran-4-yl)cyclohexane-1-carboxylic acid
    • 1543066-57-4
    • AKOS017979261
    • CS-0287959
    • 1-(oxan-4-yl)cyclohexane-1-carboxylic acid
    • EN300-1852941
    • Cyclohexanecarboxylic acid, 1-(tetrahydro-2H-pyran-4-yl)-
    • Inchi: 1S/C12H20O3/c13-11(14)12(6-2-1-3-7-12)10-4-8-15-9-5-10/h10H,1-9H2,(H,13,14)
    • InChI Key: SXSPEDJNGFNFRQ-UHFFFAOYSA-N
    • SMILES: O1CCC(CC1)C1(C(=O)O)CCCCC1

Computed Properties

  • Exact Mass: 212.14124450g/mol
  • Monoisotopic Mass: 212.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Density: 1.127±0.06 g/cm3(Predicted)
  • Boiling Point: 350.8±35.0 °C(Predicted)
  • pka: 4.73±0.20(Predicted)

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Additional information on 1-(oxan-4-yl)cyclohexane-1-carboxylic acid

Exploring the Versatile Applications of 1-(oxan-4-yl)cyclohexane-1-carboxylic acid (CAS No. 1543066-57-4)

1-(oxan-4-yl)cyclohexane-1-carboxylic acid (CAS No. 1543066-57-4) is a unique organic compound that has garnered significant attention in pharmaceutical and chemical research. This bicyclic carboxylic acid derivative combines the structural features of a cyclohexane ring and a tetrahydropyran (oxane) moiety, making it a valuable intermediate in drug discovery and material science. The compound's molecular formula is C12H20O3, with a molecular weight of 212.29 g/mol, offering excellent potential for various synthetic applications.

One of the most intriguing aspects of 1-(oxan-4-yl)cyclohexane-1-carboxylic acid is its structural versatility. The presence of both alicyclic and heterocyclic components in its architecture allows for diverse chemical modifications, making it a sought-after building block in medicinal chemistry. Researchers have explored its use in developing novel bioactive molecules, particularly in the design of central nervous system (CNS) targeting compounds. The oxane ring provides conformational rigidity, while the carboxylic acid group offers a handle for further derivatization, creating opportunities for structure-activity relationship studies.

In recent years, the pharmaceutical industry has shown growing interest in 1-(oxan-4-yl)cyclohexane-1-carboxylic acid derivatives due to their potential in addressing current medical challenges. The compound's scaffold has been investigated for applications in neurodegenerative disease research, with particular relevance to Alzheimer's and Parkinson's disease drug development. Its structural features may help overcome the blood-brain barrier, a critical challenge in CNS drug delivery. Additionally, the compound's chiral center at the cyclohexane-carboxylic acid junction makes it valuable for studying stereoselective biological interactions.

The synthesis of 1-(oxan-4-yl)cyclohexane-1-carboxylic acid typically involves multi-step organic transformations, often starting from readily available precursors. Modern synthetic approaches emphasize green chemistry principles, with researchers developing more efficient and environmentally friendly routes to this valuable intermediate. Recent publications have highlighted innovative catalytic methods that improve yield and reduce waste generation, aligning with the pharmaceutical industry's sustainability goals.

Beyond pharmaceutical applications, 1-(oxan-4-yl)cyclohexane-1-carboxylic acid has found use in material science as a precursor for specialty polymers. Its rigid, bicyclic structure can impart desirable mechanical properties to polymeric materials, while the carboxylic acid functionality enables covalent incorporation into polymer backbones. This has led to investigations in developing high-performance engineering plastics and advanced coating materials with enhanced thermal stability and chemical resistance.

The analytical characterization of 1-(oxan-4-yl)cyclohexane-1-carboxylic acid employs standard techniques including NMR spectroscopy, mass spectrometry, and HPLC purity analysis. Quality control protocols for this compound have become increasingly sophisticated, driven by the pharmaceutical industry's stringent requirements. Recent advancements in analytical method development have improved the detection and quantification of potential impurities, ensuring the compound meets the exacting standards of drug development programs.

Market demand for 1-(oxan-4-yl)cyclohexane-1-carboxylic acid has shown steady growth, particularly from contract research organizations and academic laboratories engaged in drug discovery. The compound's custom synthesis services have expanded significantly, with suppliers offering various scales from milligram quantities for research to kilogram batches for preclinical development. This reflects the compound's transition from a research curiosity to a valuable tool in medicinal chemistry.

Future research directions for 1-(oxan-4-yl)cyclohexane-1-carboxylic acid include exploring its potential in proteolysis targeting chimera (PROTAC) technology and other emerging drug discovery platforms. The compound's ability to serve as a linker between different pharmacophores makes it particularly interesting for these applications. Additionally, investigations into its metabolic stability and pharmacokinetic properties are expected to provide valuable insights for further structural optimization.

For researchers working with 1-(oxan-4-yl)cyclohexane-1-carboxylic acid, proper handling and storage are essential to maintain compound integrity. While not classified as hazardous, standard laboratory precautions should be observed. The compound is typically stored at room temperature in airtight containers protected from moisture, with stability studies indicating good long-term preservation under these conditions.

The intellectual property landscape surrounding 1-(oxan-4-yl)cyclohexane-1-carboxylic acid continues to evolve, with several patents filed for its derivatives and synthetic methods. This reflects the compound's growing commercial importance and the pharmaceutical industry's recognition of its potential. Researchers should conduct thorough patent searches before developing new applications to ensure freedom to operate.

In conclusion, 1-(oxan-4-yl)cyclohexane-1-carboxylic acid (CAS No. 1543066-57-4) represents a versatile and valuable compound in modern chemical research. Its unique structural features, combined with its synthetic accessibility and diverse application potential, ensure its continued relevance in pharmaceutical development and material science. As research into this compound progresses, we can anticipate new discoveries that will further expand its utility across multiple scientific disciplines.

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